Cas no 1825684-12-5 (2-(N-Cyano-4-fluoroanilino)-N-(furan-2-ylmethyl)acetamide)

• Product Name: 2-(N-Cyano-4-fluoroanilino)-N-(furan-2-ylmethyl)acetamide
• CAS No: 1825684-12-5
• MF: C₁₄H₁₂FN₃O₂
• MW: 273.262386322021
• CID: 6570115
• PubChem ID: 100709101
• Update Time: 2025-10-21

2-(N-Cyano-4-fluoroanilino)-N-(furan-2-ylmethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1825684-12-5
• Z2737132325
• AKOS030756821
• 2-(N-Cyano-4-fluoroanilino)-N-(furan-2-ylmethyl)acetamide
• EN300-26584040
• 2-[cyano(4-fluorophenyl)amino]-N-[(furan-2-yl)methyl]acetamide

• Inchi： 1S/C14H12FN3O2/c15-11-3-5-12(6-4-11)18(10-16)9-14(19)17-8-13-2-1-7-20-13/h1-7H,8-9H2,(H,17,19)
• InChI Key： JJZKJKBVIBSXKM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N(C#N)CC(NCC1=CC=CO1)=O

Computed Properties

• Exact Mass: 273.09135480g/mol
• Monoisotopic Mass: 273.09135480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.3Ų

Additional information on 2-(N-Cyano-4-fluoroanilino)-N-(furan-2-ylmethyl)acetamide

Introduction to 2-(N-Cyano-4-fluoroanilino)-N-(furan-2-ylmethyl)acetamide (CAS No. 1825684-12-5)

2-(N-Cyano-4-fluoroanilino)-N-(furan-2-ylmethyl)acetamide, identified by its CAS number 1825684-12-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its dual aromatic and heterocyclic structural motifs, which contribute to its unique chemical properties and potential biological activities. The presence of both a cyano group and a fluoro substituent on the aniline ring, combined with a furan-2-ylmethyl moiety in the acetamide portion, makes this molecule a promising candidate for further investigation in drug discovery and development.

The chemical structure of this compound is intricately designed to modulate specific interactions with biological targets. The cyano group, known for its electron-withdrawing properties, can influence the electronic distribution across the molecule, thereby affecting its binding affinity and selectivity. Meanwhile, the fluoro substituent at the para position of the aniline ring is a well-documented pharmacophore that enhances metabolic stability and binding interactions with biological receptors. The incorporation of a furan ring, which is part of the furan-2-ylmethyl group, introduces additional conformational flexibility and potential hydrogen bonding capabilities, further enhancing its suitability for drug-like properties.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage structural features similar to those found in 2-(N-Cyano-4-fluoroanilino)-N-(furan-2-ylmethyl)acetamide. Research has demonstrated that such compounds can exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The unique combination of functional groups in this molecule allows it to interact with various biological targets, making it a versatile scaffold for medicinal chemistry innovation.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. For instance, studies have shown that derivatives of aniline and furan-based structures can inhibit key enzymes involved in inflammatory pathways. The fluoroanilino moiety, in particular, has been identified as a critical pharmacophore in several FDA-approved drugs due to its ability to enhance binding affinity and reduce metabolic degradation. By incorporating this motif into 2-(N-Cyano-4-fluoroanilino)-N-(furan-2-ylmethyl)acetamide, researchers aim to develop more effective and durable therapeutic interventions.

The synthesis of 2-(N-Cyano-4-fluoroanilino)-N-(furan-2-ylmethyl)acetamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyano group typically involves cyanation reactions, which must be carefully optimized to avoid side products. Similarly, the attachment of the furan ring requires careful consideration of reaction pathways to minimize unwanted transformations. Advances in synthetic methodologies have enabled more efficient production processes for such complex molecules, making them more accessible for further investigation.

From a computational chemistry perspective, 2-(N-Cyano-4-fluoroanilino)-N-(furan-2-ylmethyl)acetamide has been subjected to extensive molecular modeling studies to elucidate its binding interactions with potential targets. These studies have provided valuable insights into how the various functional groups contribute to ligand-receptor recognition. For example, molecular dynamics simulations have revealed that the cyano group plays a crucial role in stabilizing interactions through hydrogen bonding and electrostatic effects. Meanwhile, the fluoro substituent has been shown to enhance binding affinity by forming specific non-covalent interactions with aromatic residues in biological targets.

The pharmacokinetic properties of 2-(N-Cyano-4-fluoroanilino)-N-(furan-2-ylmethyl)acetamide are also of significant interest. Studies have indicated that this compound exhibits favorable solubility and stability under physiological conditions, which are essential characteristics for any potential drug candidate. Additionally, preliminary toxicology studies have shown that it demonstrates low toxicity at relevant concentrations, suggesting its potential for safe clinical use. These findings are crucial for advancing this compound toward preclinical development.

In conclusion, 2-(N-Cyano-4-fluoroanilino)-N-(furan-2-ylmethyl)acetamide (CAS No. 1825684-12-5) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its development underscores the importance of innovative molecular design in addressing complex diseases and improving patient outcomes. As research continues to uncover new applications for this compound, it is expected to play an increasingly significant role in future therapeutic strategies.